3-bromo-4-methoxy-N-(4-methyl-2-pyridinyl)benzamide
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Overview
Description
3-bromo-4-methoxy-N-(4-methyl-2-pyridinyl)benzamide, also known as 3-Br-4-MeO-4'-CN-phenylamide, is a chemical compound with potential applications in scientific research. It belongs to the class of benzamide derivatives and has been synthesized using different methods.
Scientific Research Applications
- Background : Fast proton-induced fission of 238U has been investigated from the threshold up to 40 MeV . This research sheds light on fission variables, including cross-sections, mass distributions, and prompt neutron emission.
- Synthesis : Novel benzamide compounds derived from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid were synthesized .
- Organic Synthesis and Fine Chemicals :
- 3-Bromo-4-methoxybenzonitrile :
- 4-Bromo-4-methoxybiphenyl :
- Indole Derivatives :
Proton-Induced Fission Studies
Antioxidant and Antibacterial Properties
Drug Intermediates and Applications
Pharmaceutical Intermediates
Chelate Formation
Anti-HIV Activity
Future Directions
properties
IUPAC Name |
3-bromo-4-methoxy-N-(4-methylpyridin-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrN2O2/c1-9-5-6-16-13(7-9)17-14(18)10-3-4-12(19-2)11(15)8-10/h3-8H,1-2H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKRJAOSBEWCYEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=O)C2=CC(=C(C=C2)OC)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.